Cas no 2228725-65-1 (2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid)

2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid is a specialized organic compound featuring a thiazole core functionalized with a dimethylaminomethyl group and an oxoacetic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (dimethylamino) and electron-withdrawing (oxoacetic acid) groups enhances its utility in heterocyclic chemistry, particularly in the development of bioactive molecules. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound’s stability under standard conditions and compatibility with common synthetic protocols further underscore its practicality in research and industrial settings.
2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid structure
2228725-65-1 structure
Product Name:2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid
CAS No:2228725-65-1
MF:C8H10N2O3S
MW:214.241600513458
CID:5923082
PubChem ID:165859379
Update Time:2025-05-19

2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2228725-65-1
    • 2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid
    • EN300-1733770
    • 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid
    • Inchi: 1S/C8H10N2O3S/c1-10(2)4-5-3-9-7(14-5)6(11)8(12)13/h3H,4H2,1-2H3,(H,12,13)
    • InChI Key: FMRZGILZSPWSBY-UHFFFAOYSA-N
    • SMILES: S1C(C(C(=O)O)=O)=NC=C1CN(C)C

Computed Properties

  • Exact Mass: 214.04121336g/mol
  • Monoisotopic Mass: 214.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 98.7Ų

2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid Pricemore >>

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Additional information on 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid

2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid (CAS No. 2228725-65-1): A Comprehensive Overview

2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid (CAS No. 2228725-65-1) is a specialized organic compound with a unique molecular structure that combines a thiazole ring with a dimethylamino functional group and an oxoacetic acid moiety. This compound has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis due to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The molecular formula of 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid is C8H10N2O3S, with a molecular weight of approximately 214.24 g/mol. Its structure features a thiazole core, which is a five-membered heterocyclic ring containing both sulfur and nitrogen atoms. The presence of the dimethylamino group enhances its solubility in polar solvents, while the oxoacetic acid moiety provides a reactive site for further chemical modifications. These characteristics make it a valuable intermediate in the synthesis of biologically active compounds.

One of the most intriguing aspects of 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid is its potential application in drug discovery. The thiazole ring is a common pharmacophore found in many FDA-approved drugs, including antibiotics, antivirals, and anticancer agents. Researchers are exploring its use in the development of novel small-molecule inhibitors for diseases such as cancer, neurodegenerative disorders, and infectious diseases. Its ability to interact with biological targets makes it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid is also utilized in organic synthesis as a versatile reagent. Chemists employ it in the preparation of heterocyclic compounds, which are essential in materials science, agrochemicals, and dye manufacturing. Its reactivity allows for the creation of diverse molecular architectures, making it a valuable tool in synthetic chemistry laboratories.

The compound's CAS No. 2228725-65-1 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and documentation. As interest in thiazole derivatives grows, the demand for high-quality 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid has increased, particularly in academic and industrial research settings. Suppliers often provide it in powder or crystalline form, with purity levels tailored to specific research needs.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid. Machine learning algorithms are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This intersection of chemistry and technology is a hot topic in scientific communities, driving innovation and collaboration across disciplines.

Safety and handling of 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines on storage and handling.

In conclusion, 2-{5-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoacetic acid (CAS No. 2228725-65-1) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structure, combined with its reactivity, makes it a valuable asset for scientists exploring new frontiers in chemistry and medicine. As research continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and materials.

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